Cas no 52429-55-7 (2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride)
52429-55-7 structure
Product Name:2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride
CAS No:52429-55-7
MF:C9H18ClNO2
MW:207.69772195816
CID:936889
PubChem ID:54602401
Update Time:2025-04-19
2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-ethylpiperidin-4-yl)acetic acid,hydrochloride
- 2-(3-ethylpiperidin-4-yl)acetic Acid
- hydrochloride
- NSC15134
- NSC-15134
- 52429-55-7
- DTXSID80713343
- (3-Ethylpiperidin-4-yl)acetic acid--hydrogen chloride (1/1)
- 2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride
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- Inchi: 1S/C9H17NO2.ClH/c1-2-7-6-10-4-3-8(7)5-9(11)12;/h7-8,10H,2-6H2,1H3,(H,11,12);1H
- InChI Key: CKVLWGMLJLJEEW-UHFFFAOYSA-N
- SMILES: Cl.OC(CC1CCNCC1CC)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 207.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 2.22760
2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
52429-55-7 (2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride) Related Products
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